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Compound of Interest

Compound Name: Propylparaben-d7

Cat. No.: B565423

For Researchers, Scientists, and Drug Development Professionals
Introduction

Propylparaben-d7 is the deuterated form of Propylparaben, a widely utilized antimicrobial
preservative in cosmetics, pharmaceuticals, and food products.[1][2][3] The substitution of
seven hydrogen atoms with deuterium atoms makes it a valuable internal standard for
guantitative analysis using methods such as NMR, GC-MS, or LC-MS.[1] Due to the chemical
similarity between deuterated and non-deuterated compounds, their safety profiles are
generally considered analogous. This guide provides a comprehensive overview of the safety
data and handling precautions for Propylparaben-d7, primarily based on the available data for
Propylparaben, as a specific Safety Data Sheet (SDS) for the deuterated isotopologue is not
readily available.

Hazard Identification and Classification

Propylparaben is generally considered to have low acute toxicity.[4] However, it is classified as
hazardous under the OSHA Hazard Communication Standard (29 CFR 1910.1200). The
primary hazards are related to irritation and the potential to form combustible dust.

GHS Classification:

o Acute toxicity, oral (Category 4), H302: Harmful if swallowed.[5]
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Skin corrosion/irritation (Category 2), H315: Causes skin irritation.[5]

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.[5]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:
May cause respiratory irritation.[5]

Combustible Dust: May form combustible dust concentrations in air.[6]
Signal Word: Warning[5]

Hazard Statements:

e H302: Harmful if swallowed.[5]

e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]

e May form combustible dust concentrations in air.[6]

Handling and Storage

Proper handling and storage are crucial to ensure safety and maintain the integrity of
Propylparaben-d7.

Handling:

Avoid contact with skin and eyes.[7]
e Do not breathe dust, mist, vapors, or spray.

o Wear appropriate personal protective equipment (PPE), including gloves, protective goggles,
and a lab coat.[5][6]

e Ensure adequate ventilation, especially in confined areas. Use only outdoors or in a well-
ventilated area.[5]
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Ground all equipment containing the material to prevent static discharge.[7]

Avoid dust formation.

Do not eat, drink, or smoke when using this product.[5]

Wash hands thoroughly after handling.[5]

Storage:

Keep the container tightly closed in a dry, cool, and well-ventilated place.[5][6][7]

Store away from strong oxidizing agents, strong bases, and strong acids.[6]

Combustible materials should be stored away from extreme heat and sources of ignition.[7]

A recommended storage temperature is 4°C, sealed and away from direct sunlight.[5]

First-Aid Measures

In case of exposure, follow these first-aid procedures:
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Exposure Route First-Aid Measures

Remove the victim to fresh air and keep them at

rest in a position comfortable for breathing.[5] If
Inhalation breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Get medical

attention.

Wash off immediately with plenty of water for at
_ least 15 minutes. Remove contaminated
Skin Contact ) ) )
clothing and wash it before reuse.[5] If skin

irritation occurs, get medical advice/attention.

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact )
Remove contact lenses, if present and easy to

do. Continue rinsing.[5] Get medical attention.

Do NOT induce vomiting. Rinse mouth with
) water.[5] Never give anything by mouth to an
Ingestion . . .
unconscious person. Get medical attention if

you feel unwell.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, alcohol-resistant foam, or
carbon dioxide (CO2).[5][6]

o Unsuitable Extinguishing Media: Do not use a water jet.[6]

o Specific Hazards: Dust clouds can be explosive.[6] Thermal decomposition can lead to the
release of irritating gases and vapors, such as carbon monoxide and carbon dioxide.[7]

» Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Accidental Release Measures
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e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Evacuate unnecessary personnel.[6]

e Environmental Precautions: Do not let the product enter drains or surface water.

e Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid
generating dust. Use non-sparking tools.[6]

Data Presentation
hysical L Cl ical i

Property Value

Chemical Formula C10HsD70s3

Molecular Weight 187.24 g/mol [8]

Appearance White crystalline powder[6][9][10]

Odor Odorless or faint aromatic odor[9][10]

Melting Point 95 - 98 °C[6][10][11]

Boiling Point ~301 °CJ6]

Solubility Slightly soluble in water. Soluble in ethanol,
ether, and acetone.[9][11]

pH 3 - 4.5 (saturated solution)[6]

Flash Point 185 °C (356°F)[6]

Specific Gravity 1.063 g/cm3[7][12]

Toxicological Information
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Metric Value Species
Acute Oral Toxicity (LD50) 7500 mg/kg[13] Mouse
Skin Irritation Mildly irritating[4]

o Can cause minor eye
Eye Irritation o
irritation[6]

carci icit Not classified as a
arcinogenici
J Y carcinogen[4][14]

Mutagenicity Not considered mutagenic[4]

May decrease sperm number
Reproductive Toxicity and motility in rats at high Rat

doses[1]

Stability and Reactivity

e Reactivity: Stable at ambient temperature and under normal conditions of use.[6]
o Chemical Stability: The product is stable under recommended storage conditions.[13]
o Possibility of Hazardous Reactions: Hazardous polymerization will not occur.[6]

» Conditions to Avoid: Heat, flames, sparks, and other sources of ignition. Avoid creating or
spreading dust.[6]

e Incompatible Materials: Strong oxidizing agents, strong bases, and strong acids.[6]

e Hazardous Decomposition Products: Carbon oxides (CO, CO:z) under fire conditions.[6][7]

Experimental Protocols
Representative Protocol: Acute Oral Toxicity Study
(OECD 423 Guideline)

This protocol outlines a typical methodology for assessing the acute oral toxicity of a substance
like Propylparaben.

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


http://www.theglobalquality.com/private_folder/propylparaben_msds.pdf
https://pubmed.ncbi.nlm.nih.gov/11346481/
http://www.acme-hardesty.com/wp-content/uploads/Propyl-Paraben-SDS.pdf
https://pubmed.ncbi.nlm.nih.gov/11346481/
https://www.sigmaaldrich.com/KR/ko/sds/sial/p53357
https://pubmed.ncbi.nlm.nih.gov/11346481/
https://www.medchemexpress.com/propylparaben-d7.html
http://www.acme-hardesty.com/wp-content/uploads/Propyl-Paraben-SDS.pdf
http://www.theglobalquality.com/private_folder/propylparaben_msds.pdf
http://www.acme-hardesty.com/wp-content/uploads/Propyl-Paraben-SDS.pdf
http://www.acme-hardesty.com/wp-content/uploads/Propyl-Paraben-SDS.pdf
http://www.acme-hardesty.com/wp-content/uploads/Propyl-Paraben-SDS.pdf
http://www.acme-hardesty.com/wp-content/uploads/Propyl-Paraben-SDS.pdf
https://chemistryconnection.com/sds/data/pdf/Propyl_Paraben_USP-NF_-_SDS_CC.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

. Objective: To determine the acute oral toxicity of the test substance.
. Test Substance: Propylparaben (or Propylparaben-d7).
. Test Animals:
Species: Rat (e.g., Sprague-Dawley or Wistar).
Sex: Typically female.
Age: 8-12 weeks old.
Source: A reputable supplier.
. Housing and Husbandry:
Caging: Housed in appropriate cages with a controlled environment.
Temperature: 22 + 3°C.
Humidity: 30-70%.
Light Cycle: 12 hours light, 12 hours dark.
Food and Water: Standard laboratory diet and drinking water available ad libitum.
. Dose Administration:

Vehicle: A suitable vehicle in which the test substance is soluble or can be suspended (e.g.,
corn oil, water with a suspending agent).

Route: Oral gavage.

Dose Levels: A starting dose of 300 mg/kg is often used, with subsequent doses of 2000
mg/kg or 5000 mg/kg depending on the outcome.

Procedure: A single dose is administered to a group of 3 animals after a short fasting period.

. Observations:
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Mortality: Animals are checked for mortality twice daily.

Clinical Signs: Animals are observed for clinical signs of toxicity shortly after dosing and then
at least once daily for 14 days. Observations include changes in skin, fur, eyes, and mucous
membranes, as well as respiratory, circulatory, autonomic, and central nervous system
effects.

Body Weight: Individual animal weights are recorded shortly before the test substance is
administered and at least weekly thereafter.

. Pathological Examination:

All animals are subjected to a gross necropsy at the end of the observation period. Any
abnormalities are recorded.

. Data Analysis:

The results are assessed in terms of the number of animals that die or show signs of toxicity
at each dose level. The LD50 is estimated based on the observed mortality.

Visualizations
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Caption: A workflow for the safe handling of Propylparaben-d7.
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Caption: A procedure for responding to a Propylparaben-d7 spill.
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Caption: A logical process for risk assessment when working with Propylparaben-d7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 12 /13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/11346481/
https://pubmed.ncbi.nlm.nih.gov/11346481/
https://file.medchemexpress.com/batch_PDF/HY-N2026R/Propylparaben-Standard-SDS-MedChemExpress.pdf
http://www.acme-hardesty.com/wp-content/uploads/Propyl-Paraben-SDS.pdf
https://chemistryconnection.com/sds/data/pdf/Propyl_Paraben_USP-NF_-_SDS_CC.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Propyl-d7-Paraben
https://www.atamanchemicals.com/propylparaben_u26143/
https://pubchem.ncbi.nlm.nih.gov/compound/Propylparaben
https://www.atamanchemicals.com/propyl-paraben_u32223/
http://chem.pharmacy.psu.ac.th/chemical/msds/Propylparaben%281%29.pdf
http://www.theglobalquality.com/private_folder/propylparaben_msds.pdf
https://www.sigmaaldrich.com/KR/ko/sds/sial/p53357
https://www.benchchem.com/product/b565423#propylparaben-d7-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b565423#propylparaben-d7-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b565423#propylparaben-d7-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/product/b565423#propylparaben-d7-safety-data-sheet-sds-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b565423?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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